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Compound of Interest

Compound Name: AT7867 dihydrochloride

Cat. No.: B605655 Get Quote

AT7867 Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of AT7867
dihydrochloride. Below you will find frequently asked questions, troubleshooting guides, and

detailed experimental protocols to ensure the integrity and optimal performance of this

compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should solid AT7867 dihydrochloride be stored upon receipt?

A1: Upon receipt, solid AT7867 dihydrochloride should be stored at -20°C in a dry, dark

environment. When stored correctly, the solid compound is stable for up to three years. Before

opening, it is recommended to allow the vial to warm to room temperature to prevent

condensation, which can introduce moisture and potentially affect stability.

Q2: What is the recommended solvent for preparing stock solutions of AT7867
dihydrochloride?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of AT7867 dihydrochloride.
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Q3: How should I store stock solutions of AT7867 dihydrochloride?

A3: Stock solutions of AT7867 dihydrochloride in DMSO should be aliquoted into single-use

volumes to minimize freeze-thaw cycles. These aliquots should be stored in tightly sealed vials

at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[1]

Q4: What is the recommended storage for working solutions of AT7867 dihydrochloride?

A4: Working solutions of AT7867 dihydrochloride, especially those prepared for in vivo

studies, should be prepared fresh on the day of use.[1] If immediate use is not possible, they

should be stored at 4°C for no longer than 24 hours. However, it is crucial to visually inspect for

any signs of precipitation before use.

Q5: What are the visible signs of AT7867 dihydrochloride degradation or precipitation?

A5: Degradation of AT7867 dihydrochloride is not always visually apparent. However, signs of

precipitation in a solution include a cloudy or hazy appearance, the formation of a thin film on

the surface of the container, or visible crystalline solids. If any of these are observed, it is

crucial to take corrective action as outlined in the troubleshooting guide.

Data Presentation
Table 1: Recommended Storage Conditions for AT7867
Dihydrochloride

Form Solvent
Storage
Temperature

Duration

Solid Powder N/A -20°C Up to 3 years

Stock Solution DMSO -20°C Up to 1 month[1]

Stock Solution DMSO -80°C Up to 6 months[1]

Working Solution Aqueous Buffer 4°C

Up to 24 hours

(prepare fresh is

recommended)[1]
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Table 2: Solubility of AT7867 Dihydrochloride in
Common Solvents

Solvent Solubility

DMSO ≥ 50 mg/mL[2]

Ethanol ~10 mM[3]

Water Insoluble[4]

Troubleshooting Guide
Issue: Precipitation is observed in the AT7867
dihydrochloride stock solution upon thawing.
Cause: The solubility of the compound may have been exceeded, or the solution may have

been stored for too long or experienced multiple freeze-thaw cycles.

Solution:

Warm the solution: Gently warm the vial in a 37°C water bath for 5-10 minutes.

Vortex or sonicate: After warming, vortex the solution vigorously or sonicate it in a water bath

until the precipitate is fully redissolved.

Visual Inspection: Before use, carefully inspect the solution to ensure all precipitate has

dissolved.

Centrifuge (if necessary): If a small amount of precipitate remains, centrifuge the vial at a

high speed (e.g., 10,000 x g) for 5 minutes and carefully transfer the supernatant to a new

tube. It is advisable to re-quantify the concentration of the supernatant if this step is

performed.

Preventative Measures: To prevent future precipitation, ensure stock solutions are prepared

at an appropriate concentration and are aliquoted into single-use volumes to avoid repeated

freeze-thaw cycles.
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Issue: Precipitation occurs when diluting the DMSO
stock solution into an aqueous buffer or cell culture
medium.
Cause: AT7867 dihydrochloride has low aqueous solubility. When a concentrated DMSO

stock is diluted into an aqueous environment, the compound can crash out of solution.

Solution:

Pre-warm the aqueous medium: Ensure your buffer or cell culture medium is pre-warmed to

37°C before adding the DMSO stock.

Use a stepwise dilution: Instead of adding the highly concentrated stock directly, first create

an intermediate dilution of the compound in DMSO. Then, add this intermediate dilution

dropwise to the pre-warmed aqueous medium while gently vortexing.

Minimize final DMSO concentration: Keep the final concentration of DMSO in your working

solution as low as possible, ideally below 0.5%. High concentrations of DMSO can be toxic

to cells and may not prevent precipitation upon significant dilution.

Consider alternative formulation strategies: For in vivo studies, specific formulations with

excipients like PEG300, Tween-80, or SBE-β-CD can improve solubility.[1]

Experimental Protocols
Protocol: Preparation of AT7867 Dihydrochloride Stock
Solution

Allow the vial of solid AT7867 dihydrochloride to equilibrate to room temperature before

opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the vial thoroughly until the compound is completely dissolved. Gentle warming to

37°C or brief sonication can be used to aid dissolution if necessary.
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Aliquot the stock solution into single-use, low-binding microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol: Assessment of AT7867 Dihydrochloride
Stability by HPLC
This protocol provides a general framework for assessing the stability of AT7867
dihydrochloride in a prepared stock solution.

Materials:

AT7867 dihydrochloride stock solution in DMSO

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (or other suitable mobile phase modifier)

C18 reverse-phase HPLC column

HPLC system with UV detector

Procedure:

Prepare Mobile Phases:

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Set up HPLC Method:

Column: C18, e.g., 4.6 x 150 mm, 5 µm

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection Wavelength: Scan for optimal absorbance, typically around 254 nm.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes, followed by a

5-minute hold at 95% B and a 5-minute re-equilibration at 5% B. (This is a starting point

and should be optimized).

Prepare Samples:

Time Zero (T0) Sample: Dilute a fresh aliquot of your AT7867 dihydrochloride stock

solution in mobile phase A to a suitable concentration for HPLC analysis (e.g., 10 µg/mL).

Stability Samples: Store aliquots of the stock solution under the desired storage conditions

(e.g., -20°C, 4°C, room temperature). At each time point (e.g., 1 week, 1 month, 3

months), thaw an aliquot and prepare a sample for HPLC analysis in the same manner as

the T0 sample.

Data Analysis:

Run the samples on the HPLC system.

Identify the peak corresponding to AT7867 dihydrochloride based on the retention time

of the T0 sample.

Calculate the peak area of the AT7867 dihydrochloride peak for each sample.

Determine the percentage of the remaining compound at each time point relative to the T0

sample.

The appearance of new peaks in the chromatogram of the stability samples may indicate

the presence of degradation products.

Mandatory Visualizations
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Caption: AT7867 dihydrochloride inhibits the PI3K/Akt signaling pathway.
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Caption: Troubleshooting workflow for AT7867 dihydrochloride solution precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b605655?utm_src=pdf-body-img
https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/product/b605655?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. chromatographyonline.com [chromatographyonline.com]

To cite this document: BenchChem. [AT7867 dihydrochloride stability and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605655#at7867-dihydrochloride-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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